Cas no 866019-00-3 (6-(2,4-Dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione)

• Product Name: 6-(2,4-Dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• CAS No: 866019-00-3
• MF: C₁₈H₁₁Cl₂N₅O₂
• MW: 400.218240976334
• CID: 5691161
• PubChem ID: 135438278
• Update Time: 2025-08-01

6-(2,4-Dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 866019-00-3
• AKOS005093499
• 6-(2,4-dichlorophenyl)-4-imino-3-phenyl-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione
• 4-amino-6-(2,4-dichlorophenyl)-3-phenyl-7H-pyrimido[5,4-d]pyrimidine-2,8-dione
• 4W-0604
• 6-(2,4-dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• 6-(2,4-Dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione

• Inchi： 1S/C18H11Cl2N5O2/c19-9-6-7-11(12(20)8-9)16-22-13-14(17(26)24-16)23-18(27)25(15(13)21)10-4-2-1-3-5-10/h1-8H,21H2,(H,22,24,26)
• InChI Key： CEEDXDJHIRJHHF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC2C(C(N1)=O)=NC(N(C1C=CC=CC=1)C=2N)=O)Cl

Computed Properties

• Exact Mass: 399.0289800g/mol
• Monoisotopic Mass: 399.0289800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Additional information on 6-(2,4-Dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione

6-(2,4-Dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione: A Comprehensive Overview

The compound with CAS No. 866019-00-3, known as 6-(2,4-Dichlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by their complex ring structures containing atoms other than carbon. The molecule's structure is notable for its diazino[5,4-d]pyrimidine core, which is a fused bicyclic system combining a pyrimidine ring with a diazine moiety. This unique architecture endows the compound with intriguing chemical and biological properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug design due to its ability to form stable complexes with biological targets. The presence of the 2,4-dichlorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biomolecules. Similarly, the phenyl substituent enhances the molecule's hydrophobicity and stability in diverse chemical environments.

The synthesis of this compound involves a multi-step process that typically includes condensation reactions and cyclization steps. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize its preparation. These methods not only improve yield but also ensure the formation of high-purity product. The imine functionality within the molecule plays a crucial role in these reactions by facilitating nucleophilic attacks and subsequent ring closures.

From a biological standpoint, this compound has shown promise in antimicrobial assays, where it exhibits potent activity against various bacterial strains. The mechanism underlying this activity is believed to involve interference with bacterial cell wall synthesis or disruption of membrane integrity. Additionally, preliminary studies suggest that the compound may possess anticancer properties, particularly in inhibiting the proliferation of cancer cells through modulation of key signaling pathways.

In terms of structural analysis, modern analytical techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating the spatial arrangement of atoms within this molecule. These studies reveal that the diazino[5,4-d]pyrimidine core adopts a rigid conformation that is critical for its bioactivity. Furthermore, computational modeling has provided insights into how substituents like the 2-chlorophenyl group influence the molecule's electronic properties and reactivity.

Looking ahead, ongoing research aims to explore the potential of this compound as a scaffold for developing novel therapeutic agents. Its unique structure makes it an ideal candidate for further functionalization to enhance its bioavailability and efficacy. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in drug discovery.

In conclusion, CAS No. 866019-00-3 represents a fascinating example of how complex organic molecules can serve as versatile platforms for scientific innovation. With its intricate structure and diverse functional groups, this compound continues to be a subject of intense research interest across multiple disciplines.